Cas no 143-74-8 (Phenol red)

Phenol red is a pH indicator commonly used in biological and chemical applications to monitor pH changes in the range of 6.8 to 8.2. Its color transition from yellow (acidic) to red (neutral) and pink (basic) provides a clear visual indication of pH shifts. The compound is highly water-soluble and stable under standard laboratory conditions, making it suitable for cell culture media, microbiological assays, and diagnostic tests. Phenol red is also utilized in respiration studies to detect CO₂ levels due to its pH-dependent properties. Its reliability, ease of use, and compatibility with biological systems make it a preferred choice for pH monitoring in research and industrial settings.
Phenol red structure
Phenol red structure
Product name:Phenol red
CAS No:143-74-8
MF:C19H14O5S
MW:354.3765
MDL:MFCD00003552
CID:36526
PubChem ID:24898090

Phenol red Chemical and Physical Properties

Names and Identifiers

    • Phenol Red
    • Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis-, S,S-dioxide
    • PHENOL RED FREE ACID CELL CULTURE TESTED
    • Phenol Red, indicator
    • Phenolsulfonephthalein
    • Phenolsulfonphthalein
    • PHENOL RED PAPER, PH 6.8-PH 8.4, LENGHT: 5M
    • PhenolRed,indicator,pure100GR
    • PhenolRed,indicator,pure25GR
    • PhenolRed,indicator,pure5GR
    • 3,3-Bis(p-hydroxyphenyl)-3-H-2,1-benzoxathiol-1,1-dioxide
    • 4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenol
    • ACS
    • Phenol Red, ACS reagent
    • PSP
    • 3,3-Bis(p-hydroxyphenyl)-3H-2,1-benzoxathiole 1,1-dioxide
    • PRGR
    • NR3C3
    • Phenol re
    • Phenolrde
    • fenolipuna
    • sulphental
    • sulphonthal
    • Sulfonphthal
    • PR
    • Phenolsulphonphthalein
    • PSP (indicator)
    • Phenolred
    • Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-
    • Phenosulfophthalein
    • NSC10459
    • 3,3-Bis(4-hydroxyphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
    • I6G9Y0J1OJ
    • 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)diphenol S,S-dioxide
    • 4,4'-(1,1-
    • Phenol red solution
    • Phenol red
    • MDL: MFCD00003552
    • Inchi: 1S/C19H14O5S/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19/h1-12,20-21H
    • InChI Key: BELBBZDIHDAJOR-UHFFFAOYSA-N
    • SMILES: S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])(C2C([H])=C([H])C(=C([H])C=2[H])O[H])O1)(=O)=O
    • BRN: 0326470

Computed Properties

  • Exact Mass: 354.05600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Surface Charge: 0
  • Tautomer Count: 3
  • Topological Polar Surface Area: 92.2

Experimental Properties

  • Color/Form: Red crystals
  • Density: 1.445 Mg m-3
  • Melting Point: 300 ºC
  • Boiling Point: >300°C
  • Flash Point: >300°C
  • Refractive Index: 1.5300 (estimate)
  • Solubility: 1 M NaOH: soluble1mg/mL
  • Water Partition Coefficient: 0.77 g/L
  • PSA: 92.21000
  • LogP: 4.18940
  • λmax: 557nm, 558nm, 360nm, 423nm, 433nm
  • Merck: 7247
  • Solubility: It is slightly soluble in water, easily soluble in ethanol and alkali solution, 1g of this product is soluble in 1300ml of water, about 350ml of alcohol, 500ml of acetone, almost insoluble in ether and chloroform, soluble in hydroxide alkali or carbonate alkali solution, it is dark red, and stable in air.
  • pka: 7.9(at 25℃)
  • Color/Form: 0.5%
  • PH: 6.6(YELLOW)-8.0(RED)

Phenol red Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S37/39-S26
  • RTECS:SJ7490000
  • Hazardous Material Identification: Xi
  • Packing Group:I; II; III
  • Storage Condition:Inert atmosphere,Room Temperature
  • Risk Phrases:R36/37/38
  • Packing Group:I; II; III
  • TSCA:Yes
  • Safety Term:S26;S37/39

Phenol red Customs Data

  • HS CODE:29349990
  • Customs Data:

    China Customs Code:

    2934991000

    Overview:

    2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Phenol red Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P0100-100g
Phenol red
143-74-8
100g
¥1010.0 2022-06-10
Cooke Chemical
A4297120-500ml
Phel red indicator
143-74-8 0.1%(w/v)inwater
500ml
RMB 207.20 2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P816237-5g
Phenol red
143-74-8 AR
5g
¥32.00 2022-09-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R018605-5g
Phenol red
143-74-8 AR
5g
¥28 2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R050626-500ml
Phenol red
143-74-8 0.1% (w/v) in water
500ml
¥234 2023-09-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1239747-100g
Phenol red, (phenolsulfonphthalein) Reag.
143-74-8 IND
100g
¥253.00 2024-08-09
abcr
AB132727-250 g
Phenol Red; .
143-74-8
250 g
€274.00 2023-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1072410025
143-74-8
25G
¥1476.4 2023-01-16
abcr
AB132727-10 g
Phenol Red; .
143-74-8
10 g
€58.30 2023-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1072410005
Phenol red
143-74-8
5g
¥590.56 2023-04-27

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